Total syntheses of disulphated glycosphingolipid SB1a and the related monosulphated SM1a†
Organic & Biomolecular Chemistry Pub Date: 2015-09-24 DOI: 10.1039/C5OB01744K
Abstract
Total syntheses of two natural sulphoglycolipids, disulphated glycosphingolipid SB1a and the structurally related monosulphated SM1a, are described. They have common glycan sequences and ceramide moieties and are associated with human epithelial carcinomas. The syntheses featured efficient glycan assembly and the glucosyl ceramide cassette as a versatile building block. The binding of the synthetic sulphoglycolipids by the carcinoma-specific monoclonal antibody AE3 was investigated using carbohydrate microarray technology.
Recommended Literature
- [1] Inorganic chemistry
- [2] Redox modification of
- [3] A 2D cobalt based coordination polymer constructed from benzimidazole and acetate ion exhibiting spin-canted antiferromagnetism†
- [4] Multifunctional MnO2 nanosheet-modified Fe3O4@SiO2/NaYF4:Yb, Er nanocomposites as novel drug carriers†
- [5] β-Secondary deuterium isotope effects as a measure of charge localization in carbonium ion reactions: the existence of a major inconsistency in interpretation
- [6] Hydrogen-abstraction reactions from silanes. Part I. The reactions of methyl radicals with trichlorosilane, methyldichlorosilane, and methyltrichlorosilane
- [7] Theoretical investigation on the mechanism and dynamics of oxo exchange of neptunyl(vi) hydroxide in aqueous solution†
- [8] Reissert compound studies. Part XX. Thiocarbonyl chlorides
- [9] Krill oil prevents lipopolysaccharide-evoked acute liver injury in mice through inhibition of oxidative stress and inflammation†
- [10] One-step fabrication of an ultralong zinc octaethylporphyrin nanowire network with high-performance photoresponse†
Journal Name：Organic & Biomolecular Chemistry
Research Products
-
CAS no.: 179111-05-8
-
CAS no.: 108694-93-5
